Cas no 866843-07-4 (4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline)

• Product Name: 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline
• CAS No: 866843-07-4
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 6285405
• PubChem ID: 5640191
• Update Time: 2025-10-31

4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline
• 4-(azepan-1-yl)-3-(phenylsulfonyl)quinoline
• BDBM50267280
• AKOS001864672
• CHEMBL4098511
• SCHEMBL3831787
• F1605-0831
• 866843-07-4

• Inchi： 1S/C21H22N2O2S/c24-26(25,17-10-4-3-5-11-17)20-16-22-19-13-7-6-12-18(19)21(20)23-14-8-1-2-9-15-23/h3-7,10-13,16H,1-2,8-9,14-15H2
• InChI Key： OCYKDMNCVKMAQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline

4-(Azepan-1-yl)-3-(Benzenesulfonyl)quinoline (CAS No. 866843-07-4): An Overview

4-(Azepan-1-yl)-3-(benzenesulfonyl)quinoline (CAS No. 866843-07-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The quinoline core of this compound is a heterocyclic aromatic ring system that consists of a benzene ring fused to a pyridine ring. The presence of the azepan (1-azacycloheptane) and benzenesulfonyl groups imparts additional functional diversity and enhances the compound's pharmacological profile. The azepan moiety, in particular, is known for its ability to modulate receptor interactions, while the benzenesulfonyl group can influence the compound's solubility and metabolic stability.

Recent studies have explored the potential of 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity against cancer cells. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

Moreover, 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline has shown promise in preclinical models of neurodegenerative diseases. Research suggests that it may have neuroprotective effects by reducing oxidative stress and inflammation, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a multifaceted therapeutic agent with broad-spectrum biological activities.

In addition to its direct biological effects, 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline has been investigated for its ability to enhance the efficacy of other drugs through synergistic interactions. For example, studies have shown that when combined with conventional chemotherapy agents, this compound can potentiate their anticancer effects while reducing toxicity to healthy cells. This property makes it an attractive candidate for combination therapy approaches in oncology.

The synthesis of 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps in the synthesis include the formation of the quinoline core through condensation reactions, followed by functionalization with the azepan and benzenesulfonyl groups. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the biological activities of 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline. Ongoing studies are focused on optimizing its pharmacokinetic properties, such as bioavailability and half-life, to enhance its therapeutic potential. Additionally, efforts are being made to develop analogs with improved selectivity and reduced side effects.

In conclusion, 4-(azepan-1-yl)-3-(benzenesulfonyl)quinoline (CAS No. 866843-07-4) represents a valuable addition to the arsenal of compounds being explored for their therapeutic applications. Its unique chemical structure and diverse biological activities make it an intriguing target for further investigation and development in the fields of medicinal chemistry and drug discovery.